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Compound of Interest

Compound Name:
N-(2-Mercapto-1-oxopropyl)-L-

alanine

Cat. No.: B132367 Get Quote

For Research Use Only. Not for diagnostic or therapeutic use.

This document provides detailed information on the preparation, storage, and potential

applications of N-(2-Mercapto-1-oxopropyl)-L-alanine (CAS 26843-61-8), a Tiopronin alanine

analog.[1] The information is intended for researchers, scientists, and drug development

professionals.

Physicochemical Properties and Safety Information
N-(2-Mercapto-1-oxopropyl)-L-alanine is a thiol-containing compound. While specific

solubility data is not readily available in the literature, its structure suggests it may have limited

solubility in aqueous solutions and may be more soluble in organic solvents such as dimethyl

sulfoxide (DMSO).

Table 1: Physicochemical Properties of N-(2-Mercapto-1-oxopropyl)-L-alanine

Property Value Reference

CAS Number 26843-61-8 [2]

Molecular Formula C₆H₁₁NO₃S [2]

Molecular Weight 177.2 g/mol [2]
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Safety and Handling:

A Material Safety Data Sheet (MSDS) for N-(2-Mercapto-1-oxopropyl)-L-alanine indicates

that the compound should be handled with care.[2] Standard personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat, should be worn.[2] In case of contact

with eyes or skin, wash with plenty of water.[2] If inhaled, move to fresh air.[2] If ingested, seek

medical assistance.[2] The compound should be handled in a well-ventilated area to avoid dust

formation.[2] For firefighting, carbon dioxide, dry chemical powder, foam, or water can be used

as extinguishing media.[2]

Solution Preparation and Storage
The thiol group in N-(2-Mercapto-1-oxopropyl)-L-alanine is susceptible to oxidation,

especially in neutral to alkaline aqueous solutions. This can lead to the formation of disulfides

and a loss of activity. Therefore, proper preparation and storage are crucial.

Recommended Solvents
Organic Solvents: For creating stock solutions, Dimethyl sulfoxide (DMSO) is a common

choice for similar thiol-containing compounds.

Aqueous Buffers: Due to the potential for oxidation, preparing fresh solutions in

deoxygenated buffers is recommended. The stability of thiols is generally better at a lower

pH.

Protocol for Preparation of a Stock Solution in DMSO
This protocol is a general guideline and should be optimized based on experimental needs.

Materials:

N-(2-Mercapto-1-oxopropyl)-L-alanine powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials

Vortex mixer
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Calibrated pipettes

Procedure:

Equilibrate the N-(2-Mercapto-1-oxopropyl)-L-alanine powder to room temperature before

opening the container to prevent condensation.

Weigh the desired amount of the compound in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 100 mM).

Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., to

37°C) or sonication may be used to aid dissolution if necessary.

Aliquot the stock solution into single-use, amber-colored vials to minimize freeze-thaw cycles

and protect from light.

Store the aliquots as recommended in the storage section.

Protocol for Preparation of Working Solutions in
Aqueous Buffer
Materials:

Stock solution of N-(2-Mercapto-1-oxopropyl)-L-alanine in DMSO

Sterile, deoxygenated aqueous buffer (e.g., phosphate-buffered saline (PBS) at a slightly

acidic to neutral pH)

Sterile tubes

Procedure:

Prepare the deoxygenated buffer by sparging with nitrogen or argon gas for at least 30

minutes.

Thaw a single aliquot of the DMSO stock solution.
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Dilute the stock solution to the final desired working concentration in the deoxygenated

buffer. It is important that the final concentration of DMSO in the working solution is low

(typically <0.5%) to avoid solvent effects in biological assays.

Use the freshly prepared working solution immediately to minimize oxidation of the thiol

group.

Storage Conditions
Proper storage is critical to maintain the stability and activity of N-(2-Mercapto-1-oxopropyl)-
L-alanine.

Table 2: Recommended Storage Conditions

Form Temperature Duration Conditions

Solid Powder -20°C Long-term

Store in a desiccator,

protected from light

and moisture.

Stock Solution in

DMSO
-80°C

Up to 1 year (inferred

from Tiopronin data)

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.

Protect from light.

Working Solution in

Aqueous Buffer
N/A

Not recommended for

storage

Prepare fresh before

each experiment.

Potential Experimental Applications and Protocols
As a Tiopronin analog, N-(2-Mercapto-1-oxopropyl)-L-alanine is expected to possess

antioxidant properties due to its thiol group. This makes it a candidate for investigation in

studies related to oxidative stress and redox signaling. One such area of interest is its potential

effect on the Hypoxia-Inducible Factor-1α (HIF-1α) signaling pathway.

Hypothetical Mechanism of Action: Modulation of the
HIF-1α Signaling Pathway
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Under normoxic conditions, the HIF-1α protein is rapidly degraded. This process is initiated by

prolyl hydroxylases (PHDs), which hydroxylate HIF-1α, leading to its recognition by the von

Hippel-Lindau (VHL) E3 ubiquitin ligase complex and subsequent proteasomal degradation.

Under hypoxic conditions, the activity of PHDs is inhibited, allowing HIF-1α to stabilize,

translocate to the nucleus, and activate the transcription of genes involved in adaptation to low

oxygen.

Thiol-containing antioxidants can potentially influence this pathway by modulating the cellular

redox state, which can affect the activity of PHDs and other components of the HIF-1α

signaling cascade.
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Figure 1: Hypothetical modulation of the HIF-1α pathway by a thiol-containing antioxidant.

Experimental Workflow: Screening for HIF-1α Inhibitory
Activity
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The following is a generalized workflow for screening the effect of N-(2-Mercapto-1-
oxopropyl)-L-alanine on the HIF-1α pathway.

Preparation Cell Culture and Treatment

Analysis

Prepare N-(2-Mercapto-1-oxopropyl)
-L-alanine working solutions

Treat cells with different concentrations of the compound

Seed cells (e.g., cancer cell line) in multi-well plates

Induce hypoxia (e.g., 1% O₂) or use a hypoxia mimetic (e.g., CoCl₂)

Extract protein Extract RNA HRE-luciferase reporter assay

Western Blot for HIF-1α and downstream targets (e.g., VEGF) RT-qPCR for HIF-1α target gene expression (e.g., VEGF, GLUT1)

Click to download full resolution via product page

Figure 2: General experimental workflow for HIF-1α inhibition screening.

Protocol: In Vitro Antioxidant Activity Assay (DPPH
Assay)
This is a general protocol for assessing the radical scavenging activity of a thiol-containing

compound.

Materials:
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N-(2-Mercapto-1-oxopropyl)-L-alanine

2,2-diphenyl-1-picrylhydrazyl (DPPH)

Methanol or Ethanol

96-well microplate

Microplate reader

Procedure:

Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Store in an

amber bottle in the dark.

Preparation of Compound Solutions: Prepare a series of concentrations of N-(2-Mercapto-1-
oxopropyl)-L-alanine in methanol.

Assay:

In a 96-well plate, add 50 µL of the compound solutions to the wells.

Add 150 µL of the DPPH solution to each well.

For the control, add 50 µL of methanol instead of the compound solution.

Incubate the plate in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance at 517 nm using a microplate reader.

Calculation: The percentage of DPPH radical scavenging activity can be calculated using the

following formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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